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Compound of Interest

Compound Name: 4-Aminoazobenzene

Cat. No.: B3023576

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental physicochemical properties
of 4-Aminoazobenzene, a significant azo dye. It includes a detailed experimental protocol for
its synthesis, presented to meet the rigorous standards of research and development

professionals.

Core Physicochemical Data

4-Aminoazobenzene, also known as Aniline Yellow, is an aromatic amine and a derivative of
azobenzene. It serves as a crucial intermediate in the synthesis of various other dyes and
chemical compounds.[1] Its core properties are summarized below for quick reference.
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Property

Value

Molecular Formula

C1zH1N3[2][3][4][5]

Molecular Weight 197.24 g/mol [2][3][4][5][6]
CAS Number 60-09-3[2][3][7]

Yellow to orange crystalline solid[3] or orange
Appearance

powder.[1][5]
Melting Point 123-126 °C[4][6]
Boiling Point >360 °C[1][4][6]

p-Aminoazobenzene, 4-(Phenylazo)aniline,
Synonyms

Aniline Yellow, C.l. Solvent Yellow 1.[2][3][5]

Synthesis of 4-Aminoazobenzene: An Experimental

Protocol

The synthesis of 4-Aminoazobenzene is a classic example of electrophilic aromatic

substitution, specifically a diazo coupling reaction. The process involves two primary stages:

the diazotization of aniline to form a benzenediazonium chloride intermediate, followed by the

coupling of this intermediate with another aniline molecule.[8]

Experimental Methodology

e Preparation of Benzenediazonium Chloride (Diazotization):

o In a beaker, dissolve 4.5 ml of aniline in a mixture of 10 ml of concentrated hydrochloric

acid and 20 ml of water. Stir until a clear solution of aniline hydrochloride is formed.[1][8]

o Cool this solution to approximately 5°C in an ice bath to ensure the stability of the

diazonium salt to be formed.[1][8]

o In a separate beaker, prepare a solution of 4 g of sodium nitrite in 20 ml of water.[1][8]

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


http://orgsyn.org/demo.aspx?prep=cv5p0341
https://www.chemicalbook.com/synthesis/4-aminoazobenzene.htm
https://www.rsc.org/suppdata/d2/ra/d2ra04930a/d2ra04930a1.pdf
https://pccc.icrc.ac.ir/article_75752_a2d9a1324343e3721ffd4509bbf4aabc.pdf
http://orgsyn.org/demo.aspx?prep=cv5p0341
https://www.chemicalbook.com/synthesis/4-aminoazobenzene.htm
https://www.rsc.org/suppdata/d2/ra/d2ra04930a/d2ra04930a1.pdf
https://pccc.icrc.ac.ir/article_75752_a2d9a1324343e3721ffd4509bbf4aabc.pdf
http://www.orgsyn.org/demo.aspx?prep=CV2P0163
http://orgsyn.org/demo.aspx?prep=cv5p0341
https://www.chemicalbook.com/synthesis/4-aminoazobenzene.htm
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_4_Nitrodiazoaminobenzene.pdf
https://www.chemicalbook.com/synthesis/4-aminoazobenzene.htm
https://www.vedantu.com/chemistry/preparation-of-aniline-yellow
https://pccc.icrc.ac.ir/article_75752_a2d9a1324343e3721ffd4509bbf4aabc.pdf
https://www.rsc.org/suppdata/d2/ra/d2ra04930a/d2ra04930a1.pdf
http://www.orgsyn.org/demo.aspx?prep=CV2P0163
https://www.vedantu.com/chemistry/preparation-of-aniline-yellow
https://www.rsc.org/suppdata/d2/ra/d2ra04930a/d2ra04930a1.pdf
http://www.orgsyn.org/demo.aspx?prep=CV2P0163
http://orgsyn.org/demo.aspx?prep=cv5p0341
https://www.chemicalbook.com/synthesis/4-aminoazobenzene.htm
https://pccc.icrc.ac.ir/article_75752_a2d9a1324343e3721ffd4509bbf4aabc.pdf
https://www.benchchem.com/product/b3023576?utm_src=pdf-body
https://www.benchchem.com/product/b3023576?utm_src=pdf-body
https://byjus.com/chemistry/preparation-of-aniline-yellow/
https://www.vedantu.com/chemistry/preparation-of-aniline-yellow
https://byjus.com/chemistry/preparation-of-aniline-yellow/
https://www.vedantu.com/chemistry/preparation-of-aniline-yellow
https://byjus.com/chemistry/preparation-of-aniline-yellow/
https://www.vedantu.com/chemistry/preparation-of-aniline-yellow
https://byjus.com/chemistry/preparation-of-aniline-yellow/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Slowly add the sodium nitrite solution dropwise to the cooled aniline hydrochloride solution
while maintaining constant stirring. Keep the temperature below 5°C throughout the
addition. This reaction forms the benzenediazonium chloride intermediate.[1]

e Coupling Reaction:
o In a separate flask, prepare a solution of 4 ml of aniline in 4 ml of hydrochloric acid.[8]

o Slowly, and with continuous stirring, add the aniline solution to the freshly prepared, cold
benzenediazonium chloride solution.[1][8]

o Avyellow precipitate of 4-Aminoazobenzene (Aniline Yellow) will begin to form as the
coupling reaction proceeds.[8]

e Isolation and Purification:
o Allow the reaction mixture to stand for a period to ensure complete precipitation.
o Filter the resulting yellow precipitate using a Buchner funnel.[8]
o Wash the crude product with cold water to remove any unreacted salts and acids.[8]

o The crude sample can be further purified by recrystallization from a suitable solvent, such
as carbon tetrachloride or ethanol, to obtain the pure 4-Aminoazobenzene dye.[8]

Visualized Experimental Workflow

The following diagram illustrates the key stages in the synthesis of 4-Aminoazobenzene, from
starting reagents to the final product.
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Caption: Workflow for the synthesis of 4-Aminoazobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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